Cas no 1000342-43-7 (3,4-Dibromo-6-trifluoromethyl (1H)Indazole)

3,4-Dibromo-6-trifluoromethyl (1H)Indazole is a halogenated indazole derivative characterized by its brominated and trifluoromethyl-substituted structure. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in heterocyclic synthesis. The presence of bromine atoms at the 3- and 4-positions enhances reactivity for further functionalization, while the electron-withdrawing trifluoromethyl group at the 6-position contributes to stability and influences electronic properties. Its well-defined molecular structure makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactivity and sensitivity.

3,4-Dibromo-6-trifluoromethyl (1H)Indazole structure

1000342-43-7 structure

Product Name:3,4-Dibromo-6-trifluoromethyl (1H)Indazole

CAS No:1000342-43-7

MF:C₈H₃Br₂F₃N₂

MW:343.926030397415

CID:1089625

PubChem ID:24729464

Update Time:2025-06-07

3,4-Dibromo-6-trifluoromethyl (1H)Indazole Chemical and Physical Properties

Names and Identifiers

- 3,4-Dibromo-6-(trifluoromethyl)-1H-indazole
- 3,4-dibromo-6-(trifluoromethyl)-2H-indazole
- 3,4-DIBROMO-6-TRIFLUOROMETHYL (1H)INDAZOLE
- 3,4-Dibromo-6-trifluoromethyl(1h)indazole
- DB-203938
- DTXSID90646799
- DBUKZFRFMRMFJO-UHFFFAOYSA-N
- 1000342-43-7
- 3,4-Dibromo-6-trifluoromethyl-1H-indazole
- AKOS022173004
- 3,4-Dibromo-6-trifluoromethyl (1H)Indazole
- Inchi： 1S/C8H3Br2F3N2/c9-4-1-3(8(11,12)13)2-5-6(4)7(10)15-14-5/h1-2H,(H,14,15)
- InChI Key： DBUKZFRFMRMFJO-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)(F)F)=CC2C1=C(NN=2)Br

Computed Properties

Exact Mass: 343.85946g/mol
Monoisotopic Mass: 341.86151g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 28.7Å²

3,4-Dibromo-6-trifluoromethyl (1H)Indazole Pricemore >>

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TRC	D426633-1mg	3,4-Dibromo-6-trifluoromethyl (1H)Indazole	1000342-43-7		1mg	$ 50.00	2022-06-05
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